3-Fluoro-2-trimethylsilylphenyl isonitrile

• Molecular Formula: C10H12FNSi
• Molecular Weight: 193.29 g/mol
• IUPAC Name: (2-fluoro-6-isocyanophenyl)-trimethylsilane
• InChI: InChI=1S/C10H12FNSi/c1-12-9-7-5-6-8(11)10(9)13(2,3)4/h5-7H,2-4H3
• InChI Key: GWAKINQTPRXSAN-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=C(C=CC=C1F)[N+]#[C-]

Description

3-Fluoro-2-trimethylsilylphenyl isonitrile is a useful research compound. Its molecular formula is C10H12FNSi and its molecular weight is 193.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A deoxygenation then afforded the expected isonitrile. See Baldwin, J. E. et al., Tetrahedron , 39, 2989 (1983). Triethylamine (4.10 mL, 29.3 mmol) was added slowly at 0° C. to a 2 N solution of trichlorosilane in CH2Cl2 (8.40 mL, 16.8 mmol) followed, 5 min latter, by the compound prepared in Example (3) (2.35 g. 11.2 mmol). After 1 h 30 at 0° C. and 30 min at room temperature, the solution was saturated with NH3, filtered over Celite, washed with 5% NaH2PO4 and dried (Na2SO4). The crude obtained after evaporation of the solvent was then subjected to flash-chromatography (hexanes/AcOEt 95:5) to afford 1.42 g (66%) of a slightly purple liquid: IR (neat, cm−1) 2114, 1598, 1440, 1254, 1237, 1110, 943, 848, 793; 1H NMR (300 MHz, CDCl3) δ0.45 (d, J=1.8 Hz, 9 H), 7.01 (br t, J=8.3 Hz, 1 H), 7.17 (br d, J=7.7 Hz, 1 H), 7.32 (ddd, J1=J2=8.0 Hz, J3=6.1 Hz, 1 H); 13C NMR (75 MHz, CDCl3) δ0.1, 116.5 (d, JCF=26 Hz), 124.3, 131.6, 166.8 (d, JCF=243 Hz), 166.9; HRMS (EI) m/z calcd for C10H12FNSi (M+) 193.0723, found 193.0715; LRMS (EI) m/z 193 (M+), 178, 150, 116, 105.